Cas no 89451-90-1 (3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 89451-90-1
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• MDL: MFCD16658078
• CID: 599947
• PubChem ID: 13277173
• Update Time: 2025-10-31

3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 3-(4-chlorophenyl)-2,2-dimethyl-
• 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• SCHEMBL10743245
• EN300-1982684
• 89451-90-1

• MDL： MFCD16658078
• Inchi： 1S/C12H13ClO2/c1-12(2)9(10(12)11(14)15)7-3-5-8(13)6-4-7/h3-6,9-10H,1-2H3,(H,14,15)
• InChI Key： OBVYXIRXSIFHIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 89451-90-1)

3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 89451-90-1) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future directions.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of more complex molecules with enhanced biological activity. Researchers have developed novel synthetic pathways to produce 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid with higher yields and purity, which is critical for its application in drug development. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to optimize the synthesis process, reducing environmental impact and improving efficiency.

In terms of biological activity, recent studies have demonstrated that 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. Additionally, its anti-inflammatory effects have been explored, with findings indicating that it can modulate key inflammatory pathways, such as the NF-κB signaling cascade, which is implicated in various chronic inflammatory diseases.

Another significant advancement is the exploration of the compound's pharmacokinetic and pharmacodynamic properties. Recent in vivo studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for understanding its therapeutic potential. These studies have highlighted the need for further optimization to improve bioavailability and reduce potential side effects, paving the way for future preclinical and clinical trials.

In conclusion, 3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 89451-90-1) represents a promising scaffold in medicinal chemistry, with diverse applications in antimicrobial and anti-inflammatory therapies. Ongoing research is expected to uncover new dimensions of its biological activity and therapeutic potential, making it a compound of significant interest in the pharmaceutical industry. Future studies should focus on structural modifications to enhance its efficacy and safety, as well as exploring its potential in combination therapies.